GSK3117391
GSK3117391
GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders.
Brand Name:
Vulcanchem
CAS No.:
1018673-42-1
VCID:
VC0529425
InChI:
InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
SMILES:
C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO
Molecular Formula:
C22H33N3O4
Molecular Weight:
403.523
GSK3117391
CAS No.: 1018673-42-1
Inhibitors
VCID: VC0529425
Molecular Formula: C22H33N3O4
Molecular Weight: 403.523
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1018673-42-1 |
---|---|
Product Name | GSK3117391 |
Molecular Formula | C22H33N3O4 |
Molecular Weight | 403.523 |
IUPAC Name | cyclopentyl (2S)-2-cyclohexyl-2-[[6-[3-(hydroxyamino)-3-oxopropyl]pyridin-3-yl]methylamino]acetate |
Standard InChI | InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1 |
Standard InChIKey | AFDPFLDWOXXHQM-NRFANRHFSA-N |
SMILES | C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO |
Appearance | Solid powder |
Description | GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | GSK3117391; GSK-3117391; GSK 3117391; GSK3117391A; GSK-3117391A; GSK 3117391A; HDAC-IN-3; HDAC-IN3; HDAC-IN 3; |
PubChem Compound | 53630042 |
Last Modified | Nov 11 2021 |
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